Cas no 1909335-91-6 ([1-(2,6-Difluorophenyl)cyclobutyl]methanamine hydrochloride)

[1-(2,6-Difluorophenyl)cyclobutyl]methanamine hydrochloride structure
1909335-91-6 structure
Product Name:[1-(2,6-Difluorophenyl)cyclobutyl]methanamine hydrochloride
CAS No:1909335-91-6
MF:C11H14ClF2N
MW:233.68536901474
MDL:MFCD29055188
CID:4629279
PubChem ID:121553363
Update Time:2024-11-04

[1-(2,6-Difluorophenyl)cyclobutyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [1-(2,6-difluorophenyl)cyclobutyl]methanamine hydrochloride
    • 1-(2,6-Difluorophenyl)cyclobutanemethanamine Hydrochloride
    • SY209382
    • A924777
    • Z2327883765
    • [1-(2,6-difluorophenyl)cyclobutyl]methanamine;hydrochloride
    • AC5061
    • 1909335-91-6
    • EN300-253772
    • AKOS037630305
    • Z2301500045
    • MFCD29055188
    • [1-(2,6-difluorophenyl)cyclobutyl]methanaminehydrochloride
    • [1-(2,6-Difluorophenyl)cyclobutyl]methanamine hydrochloride
    • MDL: MFCD29055188
    • Inchi: 1S/C11H13F2N.ClH/c12-8-3-1-4-9(13)10(8)11(7-14)5-2-6-11;/h1,3-4H,2,5-7,14H2;1H
    • InChI Key: RAOVYBJHTVUHBA-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC=C(C=1C1(CN)CCC1)F

Computed Properties

  • Exact Mass: 233.0782835g/mol
  • Monoisotopic Mass: 233.0782835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

[1-(2,6-Difluorophenyl)cyclobutyl]methanamine hydrochloride Pricemore >>

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